N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea

• IUPAC Name: 1-(5-chloropyridin-2-yl)-3-(2,4-difluorophenyl)thiourea
• InChI: InChI=1S/C12H8ClF2N3S/c13-7-1-4-11(16-6-7)18-12(19)17-10-3-2-8(14)5-9(10)15/h1-6H,(H2,16,17,18,19)
• InChI Key: WBGUOCIFMFIREB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=S)NC2=NC=C(C=C2)Cl
• Molecular Formula: C12H8ClF2N3S
• Molecular Weight: 299.73 g/mol

Description

N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourea, also known as Diflubenzuron, is a widely used insecticide that has been extensively studied for its effectiveness in controlling pests. This compound belongs to the class of benzoylurea insecticides and is commonly used in agriculture and forestry to control various insects such as caterpillars, beetles, and flies.

Mechanism of Action

N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean acts as an insect growth regulator by inhibiting the synthesis of chitin, a vital component of the insect exoskeleton. This leads to the disruption of the insect's molting process, resulting in the death of the insect.
Biochemical and Physiological Effects:
Studies have shown that N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean has no significant effect on non-target organisms such as mammals, birds, and fish. However, it has been shown to have some toxic effects on aquatic invertebrates such as crustaceans and mollusks.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean is widely used in laboratory experiments due to its effectiveness in controlling pests. However, it is important to note that its use should be limited to controlled environments to avoid any potential harm to non-target organisms.

Future Directions

There are several areas of research that can be explored in relation to N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean. These include the development of more effective and environmentally friendly insecticides, the study of its potential effects on non-target organisms, and the investigation of its potential use in the control of disease-carrying insects. Additionally, further research can be conducted on the mechanism of action of N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean to better understand its effectiveness in controlling pests.

Synthesis Methods

The synthesis of N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean involves the reaction of 2,4-difluoroaniline with thiourea in the presence of a catalyst. The resulting compound is then reacted with 5-chloro-2-pyridinecarboxylic acid to obtain N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-N'-(2,4-difluorophenyl)thiourean has been extensively studied for its effectiveness in controlling pests in agriculture and forestry. It has been shown to be effective against a wide range of insect species and has been used in the control of pests such as the spruce budworm, the gypsy moth, and the Douglas-fir tussock moth.